Cas no 100695-73-6 (1,2-Benzisoxazole-3-acetamide,N-(1-methyl-1-phenylethyl)-a-2-propyn-1-yl-)

• Product Name: 1,2-Benzisoxazole-3-acetamide,N-(1-methyl-1-phenylethyl)-a-2-propyn-1-yl-
• CAS No: 100695-73-6
• MF: C₂₁H₂₀N₂O₂
• MW: 332.395705223084
• CID: 188450
• PubChem ID: 180908
• Update Time: 2025-04-19

1,2-Benzisoxazole-3-acetamide,N-(1-methyl-1-phenylethyl)-a-2-propyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazole-3-acetamide,N-(1-methyl-1-phenylethyl)-a-2-propyn-1-yl-
• 2-(1,2-benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)pent-4-ynamide
• 100695-73-6
• 2-(1,2-Benzoxazol-3-yl)-N-(2-phenylpropan-2-yl)pent-4-ynimidic acid
• DTXSID30905670

• Inchi： 1S/C21H20N2O2/c1-4-10-17(19-16-13-8-9-14-18(16)25-23-19)20(24)22-21(2,3)15-11-6-5-7-12-15/h1,5-9,11-14,17H,10H2,2-3H3,(H,22,24)
• InChI Key： GUZDJCJUFYXYTC-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(CC#C)C(NC(C)(C)C2C=CC=CC=2)=O)=N1

Computed Properties

• Exact Mass: 332.1526
• Monoisotopic Mass: 332.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.172
• Boiling Point: 559.2°C at 760 mmHg
• Flash Point: 292°C
• Refractive Index: 1.602
• PSA: 55.13
• LogP: 4.37710